4-Amino-5-cyano-2-methoxybenzoic acid

• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 4-amino-5-cyano-2-methoxybenzoic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-8-3-7(11)5(4-10)2-6(8)9(12)13/h2-3H,11H2,1H3,(H,12,13)
• InChI Key: HFAXYKSXUPCCBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)C#N)C(=O)O

Description

4-Amino-5-cyano-2-methoxybenzoic acid is a useful research compound. Its molecular formula is C9H8N2O3 and its molecular weight is 192.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 10.69 parts of ethyl 4-amino-5-cyano-2-methoxybenzoate in 12 parts of a sodium hydroxide solution 50% and 500 parts of water was stirred and heated to 50° C. and stirring was continued for 1 hour at 50°-55° C. The reaction mixture was cooled and filtered. The filtrate was acidified with concentrated hydrochloric acid of pH 1-2. The precipitated product was filtered off, washed thoroughly with water and dried overnight at 80° C., yielding 8.6 parts (93.2%) of 4-amino-5-cyano-2-methoxybenzoic acid; mp. 236.7° C. (intermediate 111).